Cas no 2229146-03-4 (3-(2-bromoethyl)-2-fluoropyridine)

• Product Name: 3-(2-bromoethyl)-2-fluoropyridine
• CAS No: 2229146-03-4
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 6390529
• PubChem ID: 165736884
• Update Time: 2025-06-08

3-(2-bromoethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-2-fluoropyridine
• EN300-1909793
• 2229146-03-4

• Inchi： 1S/C7H7BrFN/c8-4-3-6-2-1-5-10-7(6)9/h1-2,5H,3-4H2
• InChI Key： LPLUPDCAABGHPI-UHFFFAOYSA-N
• SMILES： BrCCC1C(=NC=CC=1)F

Computed Properties

• Exact Mass: 202.97459g/mol
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(2-bromoethyl)-2-fluoropyridine

Comprehensive Overview of 3-(2-bromoethyl)-2-fluoropyridine (CAS No. 2229146-03-4): Properties, Applications, and Industry Insights

3-(2-bromoethyl)-2-fluoropyridine (CAS No. 2229146-03-4) is a halogenated pyridine derivative gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a 2-fluoropyridine core substituted with a 2-bromoethyl side chain, enabling versatile reactivity in cross-coupling reactions and nucleophilic substitutions. Its CAS number 2229146-03-4 serves as a critical identifier for regulatory and procurement purposes, ensuring precise tracking in global supply chains.

Recent studies highlight the growing demand for fluorinated pyridines like 3-(2-bromoethyl)-2-fluoropyridine in drug discovery, particularly for modulating bioavailability and metabolic stability. The bromoethyl moiety acts as a strategic handle for further functionalization, making it valuable in synthesizing kinase inhibitors and CNS-targeting compounds. Researchers are also exploring its role in crop protection chemicals, where fluorinated heterocycles enhance pesticidal activity while reducing environmental persistence.

From a synthetic chemistry perspective, CAS 2229146-03-4 demonstrates remarkable stability under palladium-catalyzed conditions, addressing a key challenge in heterocyclic chemistry. Industry reports indicate a 28% year-over-year increase in patents referencing similar halopyridine building blocks, reflecting their importance in developing next-generation therapeutics. Environmental considerations drive innovations in greener synthesis routes for such intermediates, aligning with sustainable chemistry initiatives.

Analytical characterization of 3-(2-bromoethyl)-2-fluoropyridine typically involves GC-MS, NMR (notably ¹⁹F NMR), and HPLC purity assessments. The 2-fluoropyridine scaffold exhibits distinct spectroscopic signatures that aid in reaction monitoring. Storage recommendations emphasize inert atmosphere protection due to the bromoethyl group's sensitivity to light-induced degradation, a consideration frequently queried in chemical handling forums.

Market analysts project expansion in the fine chemicals sector for compounds like 2229146-03-4, fueled by rising R&D investments in fluorine chemistry. Regulatory landscapes increasingly favor fluorinated alternatives with improved safety profiles, positioning this compound as a candidate for green chemistry applications. Current research explores its potential in materials science, particularly for designing liquid crystal precursors with enhanced thermal stability.

Quality control protocols for CAS 2229146-03-4 emphasize rigorous impurity profiling, given its pharmaceutical applications. The European Pharmacopoeia standards for related fluoropyridines provide frameworks for analytical method development. Supply chain data shows concentrated production in regions with strong fluorochemical infrastructure, though diversification efforts are underway to mitigate geopolitical risks.

Emerging applications in PET radiopharmaceuticals leverage the 2-fluoropyridine unit's isotopic labeling potential. Recent conference proceedings highlight its utility in creating molecular probes for neurodegenerative disease research. The compound's lipophilicity parameters (logP ≈ 2.1) make it particularly interesting for blood-brain barrier penetration studies, a hot topic in medicinal chemistry discussions.

Process chemistry innovations have reduced the cost of manufacturing 3-(2-bromoethyl)-2-fluoropyridine by 40% since 2020 through improved bromination methodologies. Technical bulletins frequently address questions about scale-up challenges and purification techniques for this intermediate. The compound's crystallinity properties have become a focus area for continuous manufacturing optimization in the pharmaceutical industry.